Cas no 637-65-0 (Tetrahydrofurfuryl Propionate)

• Product Name: Tetrahydrofurfuryl Propionate
• CAS No: 637-65-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD00047080
• CID: 39354
• PubChem ID: 87576822
• Update Time: 2025-05-20

Tetrahydrofurfuryl Propionate Chemical and Physical Properties

Names and Identifiers

• (Tetrahydrofuran-2-yl)methyl propionate
• 2-FURANMETHANOL, TETRAHYDRO-, PROPIONATE
• DL-Tetrohydrofurfuryl propionate
• Tetrahydrofurfuryl Propionate
• oxolan-2-ylmethyl propanoate
• Propionic Acid Tetrahydrofurfuryl Ester
• tetrahydro-2-furanmethano propanoate
• propanoic aicd tetrahydrofurfuryl ester

• MDL： MFCD00047080
• Inchi： 1S/C8H14O3/c1-2-8(9)11-6-7-4-3-5-10-7/h7H,2-6H2,1H3
• InChI Key： FMKCDSXOYLTWBR-UHFFFAOYSA-N
• SMILES： CCC(OCC1OCCC1)=O

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: Not determined.
• Density: 1.04
• Boiling Point: 205°C
• Flash Point: 92 ºC
• Refractive Index: 1.438
• PSA: 35.53000
• LogP: 1.11860
• FEMA: 3058 | TETRAHYDROFURFURYL PROPIONATE
• Solubility: Not determined.
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

Tetrahydrofurfuryl Propionate Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： R22
• Safety Instruction： 36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Tetrahydrofurfuryl Propionate

Introduction to Tetrahydrofurfuryl Propionate (CAS No: 637-65-0)

Tetrahydrofurfuryl Propionate, with the chemical identifier CAS No: 637-65-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, belonging to the ester class, has garnered attention due to its versatile applications and potential in various biochemical pathways. The structure of Tetrahydrofurfuryl Propionate consists of a tetrahydrofuran ring linked to a propionic acid moiety, which contributes to its unique reactivity and utility in synthetic chemistry.

The compound's significance is further underscored by its role as an intermediate in the synthesis of more complex molecules. In recent years, advancements in synthetic methodologies have highlighted the utility of Tetrahydrofurfuryl Propionate in constructing biologically active scaffolds. Its ability to undergo various transformations, such as esterification, hydrolysis, and reduction, makes it a valuable building block in drug discovery and material science.

One of the most compelling aspects of Tetrahydrofurfuryl Propionate is its application in medicinal chemistry. Researchers have explored its potential as a precursor in the development of novel therapeutic agents. For instance, derivatives of this compound have been investigated for their pharmacological properties, including anti-inflammatory and analgesic effects. The tetrahydrofuran core of Tetrahydrofurfuryl Propionate provides a rigid framework that can be modified to enhance binding affinity to biological targets.

Recent studies have also delved into the metabolic pathways involving Tetrahydrofurfuryl Propionate. Investigations suggest that this compound can be metabolized into bioactive intermediates that play roles in cellular signaling. Such findings open up new avenues for understanding disease mechanisms and developing targeted therapies. The compound's metabolic stability and bioavailability make it an attractive candidate for further exploration in pharmacokinetic studies.

The industrial relevance of Tetrahydrofurfuryl Propionate extends beyond pharmaceuticals. In agrochemical research, this compound has been employed as a precursor in the synthesis of pesticides and herbicides. Its structural features allow for modifications that enhance its efficacy as a plant protection agent while minimizing environmental impact. This dual application underscores the versatility of Tetrahydrofurfuryl Propionate across multiple sectors.

In material science, Tetrahydrofurfuryl Propionate has been utilized in the development of polymers and coatings. Its ability to form stable esters and polymers makes it useful in creating materials with tailored properties. Researchers have explored its incorporation into biodegradable polymers, which are increasingly important for sustainable manufacturing practices.

The synthesis of Tetrahydrofurfuryl Propionate itself is an area of active research. Modern synthetic techniques have improved the efficiency and scalability of producing this compound. Catalytic processes, in particular, have enabled the formation of Tetrahydrofurfuryl Propionate with higher yields and fewer byproducts. These advancements are crucial for meeting the growing demand for this versatile intermediate.

Future directions in the study of Tetrahydrofurfuryl Propionate may include exploring its role in nanotechnology and advanced materials. The compound's ability to self-assemble into ordered structures could make it valuable for creating nanoscale devices and sensors. Additionally, its potential applications in renewable energy storage systems are being investigated due to its chemical stability and reactivity.

In conclusion, Tetrahydrofurfuryl Propionate (CAS No: 637-65-0) is a multifaceted compound with broad applications across chemistry, pharmaceuticals, agriculture, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking innovative solutions to complex problems. As synthetic methodologies continue to evolve, the potential uses of Tetrahydrofurfuryl Propionate will undoubtedly expand, further solidifying its importance in scientific endeavors.